Cas no 449756-98-3 (BENZENEMETHANAMINE, 2-(4H-1,2,4-TRIAZOL-4-YL)-)

BENZENEMETHANAMINE, 2-(4H-1,2,4-TRIAZOL-4-YL)- structure
449756-98-3 structure
Product Name:BENZENEMETHANAMINE, 2-(4H-1,2,4-TRIAZOL-4-YL)-
CAS No:449756-98-3
MF:C9H10N4
MW:174.20250082016
CID:3374216
PubChem ID:11344286
Update Time:2025-04-21

BENZENEMETHANAMINE, 2-(4H-1,2,4-TRIAZOL-4-YL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENEMETHANAMINE, 2-(4H-1,2,4-TRIAZOL-4-YL)-
    • DA-05765
    • 2-(1,2,4-triazol-4-yl)benzylamine
    • ATDCGJOBPDGPDK-UHFFFAOYSA-N
    • (2-(4H-1,2,4-Triazol-4-yl)phenyl)methanamine
    • 1-[2-(4H-1,2,4triazol-4-yl) phenyl]methanamine
    • SCHEMBL5855702
    • AKOS011550995
    • 449756-98-3
    • 2-(1,2,4-triazol4-yl)benzylamine
    • Inchi: 1S/C9H10N4/c10-5-8-3-1-2-4-9(8)13-6-11-12-7-13/h1-4,6-7H,5,10H2
    • InChI Key: ATDCGJOBPDGPDK-UHFFFAOYSA-N
    • SMILES: N1(C=NN=C1)C1C=CC=CC=1CN

Computed Properties

  • Exact Mass: 174.090546336Da
  • Monoisotopic Mass: 174.090546336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 56.7Ų
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